N-[1-methyl-4-(pyridin-3-yloxy)-1H-indazol-3-yl]-2-(2-methyl-1,3-thiazol-4-yl)acetamide

• IUPAC Name: N-(1-methyl-4-pyridin-3-yloxyindazol-3-yl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C19H17N5O2S/c1-12-21-13(11-27-12)9-17(25)22-19-18-15(24(2)23-19)6-3-7-16(18)26-14-5-4-8-20-10-14/h3-8,10-11H,9H2,1-2H3,(H,22,23,25)
• InChI Key: YWYWFBKAGAHJQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CC(=O)NC2=NN(C3=C2C(=CC=C3)OC4=CN=CC=C4)C
• Molecular Formula: C19H17N5O2S
• Molecular Weight: 379.4 g/mol

Description

N-[1-methyl-4-(pyridin-3-yloxy)-1H-indazol-3-yl]-2-(2-methyl-1,3-thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C19H17N5O2S and its molecular weight is 379.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 379.11029598 g/mol and the complexity rating of the compound is 524. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Compounds in Organic Chemistry and Drug Design

The presence of heterocyclic compounds like pyridine, indazole, and thiazole in N-[1-methyl-4-(pyridin-3-yloxy)-1H-indazol-3-yl]-2-(2-methyl-1,3-thiazol-4-yl)acetamide underlines their importance in the synthesis of optical sensors and their biological applications. Heterocycles such as these are pivotal in the development of new pharmaceuticals due to their ability to interact with biological molecules. The synthesis and chemistry of heterocyclic N-oxide derivatives, for instance, are well-documented for their utility as versatile synthetic intermediates with significant biological importance. These compounds have demonstrated a wide array of functionalities, particularly in drug development investigations, including metal complexes formation, catalysts design, and medicinal applications (Li et al., 2019)(Li et al., 2019).

Biological and Medicinal Applications

The structural features of this compound facilitate a range of biological and medicinal applications. Pyrimidine derivatives, for instance, are noted for their exquisite sensing materials and their biological and medicinal applications, indicating the potential for similar compounds to be utilized in these areas (Jindal & Kaur, 2021)(Jindal & Kaur, 2021). Similarly, the diversity of heterocyclic N-oxide molecules highlights their significance in organic synthesis, catalysis, and drug applications, suggesting that compounds with similar structures could have potential in these fields (Li et al., 2019)(Li et al., 2019).